1-Methyl-1-[(2-methylphenyl)methyl]-3-(1-methylsulfonylpiperidin-3-yl)urea

• IUPAC Name: 1-methyl-1-[(2-methylphenyl)methyl]-3-(1-methylsulfonylpiperidin-3-yl)urea
• InChI: InChI=1S/C16H25N3O3S/c1-13-7-4-5-8-14(13)11-18(2)16(20)17-15-9-6-10-19(12-15)23(3,21)22/h4-5,7-8,15H,6,9-12H2,1-3H3,(H,17,20)
• InChI Key: RJOXPOPPYCOCJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(C)C(=O)NC2CCCN(C2)S(=O)(=O)C
• Molecular Formula: C16H25N3O3S
• Molecular Weight: 339.5 g/mol

Description

1-Methyl-1-[(2-methylphenyl)methyl]-3-(1-methylsulfonylpiperidin-3-yl)urea is a chemical compound that belongs to the class of piperidine derivatives. It has been studied extensively for its potential use in scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 1-Methyl-1-[(2-methylphenyl)methyl]-3-(1-methylsulfonylpiperidin-3-yl)urea involves its binding to the sigma-1 receptor. The binding of the compound to the receptor leads to the modulation of various cellular processes such as calcium signaling and neurotransmitter release. The compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
1-Methyl-1-[(2-methylphenyl)methyl]-3-(1-methylsulfonylpiperidin-3-yl)urea has been shown to have various biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as dopamine and serotonin in the brain, which can have beneficial effects on mood and behavior. The compound has also been shown to reduce oxidative stress and inflammation in the brain, which can have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Methyl-1-[(2-methylphenyl)methyl]-3-(1-methylsulfonylpiperidin-3-yl)urea in lab experiments is its high affinity for the sigma-1 receptor. This allows for precise targeting of the receptor and modulation of its activity. However, one of the limitations of using the compound is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on 1-Methyl-1-[(2-methylphenyl)methyl]-3-(1-methylsulfonylpiperidin-3-yl)urea. One area of research is the investigation of the compound's potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and depression. Another area of research is the investigation of the compound's mechanism of action and its effects on various cellular processes such as calcium signaling and neurotransmitter release. Additionally, further studies are needed to investigate the potential off-target effects of the compound and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of 1-Methyl-1-[(2-methylphenyl)methyl]-3-(1-methylsulfonylpiperidin-3-yl)urea involves the reaction of 1-methylpiperidin-3-amine with 2-methylbenzyl chloride in the presence of a base such as potassium carbonate. The resulting product is then reacted with methylsulfonyl chloride to yield the final compound. The synthesis method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

1-Methyl-1-[(2-methylphenyl)methyl]-3-(1-methylsulfonylpiperidin-3-yl)urea has been extensively studied for its potential use in scientific research applications, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes such as calcium signaling, neuroprotection, and neurotransmitter release. The compound has been used in studies to investigate the role of the sigma-1 receptor in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.